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Technical Support Center: NBD-Sphingolipid
Imaging

Welcome to the technical support center for NBD-sphingolipid imaging. This guide is designed

for researchers, scientists, and drug development professionals to provide in-depth
troubleshooting advice and clear, actionable protocols for reducing background fluorescence
and achieving high-quality imaging results. My expertise in the field informs the causality-driven
explanations and validated protocols within this guide, ensuring a trustworthy and authoritative
resource for your experimental needs.

Understanding the Source of Background
Fluorescence

Nitrobenzoxadiazole (NBD) labeled sphingolipids are powerful tools for visualizing lipid
trafficking and metabolism in living cells[1]. However, the NBD fluorophore's sensitivity to its
environment and other experimental factors can often lead to high background fluorescence,
obscuring the specific signal from your target organelles[2][3][4]. This guide will walk you
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through the common causes of background noise and provide robust solutions to mitigate
them.

Troubleshooting Guide: A-Question-and-Answer
Approach

This section directly addresses common issues encountered during NBD-sphingolipid imaging
experiments.

Issue 1: High, Diffuse Background Fluorescence Across the Entire Field of View
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Question

Potential Cause & Scientific
Explanation

Recommended Solution

Why is my entire image
glowing green, making it hard

to see my cells?

1. Excessive Probe
Concentration: Using too high
a concentration of the NBD-
sphingolipid leads to unbound
probe in the imaging medium
and non-specific binding to
cellular structures and the
coverslip[5][6].2.
Autofluorescence from Imaging
Medium: Standard cell culture
media often contain
components like phenol red
and riboflavin that fluoresce in
the same spectral range as
NBD, significantly increasing
the background signal[5][7][8]
[9][10][11]. Serum components
can also contribute to
autofluorescence[5].3.
Autofluorescence from Culture
Vessel: Plastic-bottom dishes
and plates are known to exhibit
significant autofluorescence,
which can interfere with the
detection of your specific
signal[5][12].

1. Optimize Probe
Concentration: Perform a
concentration titration to find
the lowest effective
concentration that provides a
clear signal. A typical starting
range for many NBD-
sphingolipid analogs is 1-5
MM[5][13].2. Use Imaging-
Specific Media: For the
duration of the experiment,
switch to a phenol red-free
and, if possible, riboflavin-free
imaging medium or buffer,
such as Hank's Balanced Salt
Solution (HBSS)[5][7][9][14].3.
Utilize Glass-Bottom Vessels:
Image your cells in glass-
bottom dishes or plates to
minimize background
fluorescence from the culture
vessel[5][12].

Issue 2: Bright Plasma Membrane Staining Obscuring Internal Structures

| Question | Potential Cause & Scientific Explanation | Recommended Solution | | :--- | :--- | | My

cells are brightly outlined, but | can't clearly see the internal organelles I'm interested in. Why is

this happening? | 1. Inadequate Removal of Unbound Probe: NBD-sphingolipids initially label

the plasma membrane. If the unbound or loosely bound probe is not sufficiently removed from

the outer leaflet, it will mask the weaker, internalized signal[5].2. Insufficient Washing: Not
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enough wash steps or inadequate washing time will leave residual probe in the extracellular
space, contributing to the bright plasma membrane fluorescence[5]. | 1. Implement a "Back-
Exchange" Protocol: After the initial labeling, incubate the cells with a medium containing a high
concentration of fatty acid-free Bovine Serum Albumin (BSA) (e.g., 5% w/v) or 10% Fetal Calf
Serum (FCS) for 30-90 minutes at a low temperature (e.g., 4°C)[1][5][13][14][15][16]. BSA acts
as a lipid acceptor and effectively "strips" the NBD-sphingolipid from the outer leaflet of the
plasma membrane, leaving only the internalized pool of the probe for visualization[1].2.

Perform Thorough Washes: After incubation with the probe, wash the cells at least 2-3 times
with ice-cold buffer to efficiently remove any remaining unbound probel[5]. |

Issue 3: Weak or No Specific Signal
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Question

Potential Cause & Scientific
Explanation

Recommended Solution

I'm not seeing any clear
staining in my cells, or the
signal is very faint. What could

be wrong?

1. Suboptimal Probe
Concentration: The
concentration of your NBD-
sphingolipid may be too low for
your specific cell type and
experimental conditions[6]
[14].2. Insufficient Incubation
Time: The probe may not have
had enough time to be taken
up by the cells and transported
to the target organelle[6].3.
Photobleaching: The NBD
fluorophore has relatively low
photostability and can be
quickly bleached by excessive

exposure to excitation light[2].

1. Increase Probe
Concentration: Incrementally
increase the concentration of
the NBD-sphingolipid. A
titration from 2-10 uM is a
good starting point for many
applications[1][6].2. Extend
Incubation Time: Increase the
incubation period to allow for
sufficient uptake and
trafficking. Typical incubation
times range from 15 to 60
minutes[6][14].3. Minimize
Photobleaching: Reduce the
intensity and duration of the
excitation light. Use a neutral
density filter if available. For
live-cell imaging, consider
acquiring images with longer
intervals between time
points[2][13][14]. If compatible
with your experiment, use an
anti-fade mounting medium for
fixed cells[6][14].

Frequently Asked Questions (FAQS)

Q1: What is the purpose of complexing the NBD-sphingolipid with BSA before adding it to the

cells?

Al: NBD-sphingolipids are hydrophobic molecules. Complexing them with fatty acid-free BSA

facilitates their delivery to the cells in an aqueous medium by increasing their solubility and
reducing non-specific binding[1][6][17][18].
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Q2: Can I fix my cells after staining with NBD-sphingolipids?

A2: Yes, you can fix your cells after staining. Acommon method is to use 2-4%
paraformaldehyde in phosphate-buffered saline (PBS)[17]. However, it is important to avoid
using detergents and methanol/acetone fixatives, as these can disrupt the lipid membranes
and alter the localization of the probe[17].

Q3: Why is it recommended to perform the initial labeling at 4°C?

A3: Incubating the cells with the NBD-sphingolipid-BSA complex at 4°C allows the probe to
bind to the plasma membrane while minimizing endocytosis[1][17]. This provides a more
synchronized start to the trafficking experiment when the cells are subsequently warmed to
37°C.

Q4: My NBD-sphingolipid is dissolved in DMSO. Could this be causing issues?

A4: While DMSO is a common solvent for NBD-sphingolipids, high concentrations can be toxic
to cells. Ensure that the final concentration of DMSO in your imaging medium is low (typically
less than 0.5%) to avoid cytotoxicity[14].

Q5: Are there alternatives to NBD-labeled sphingolipids with better photostability?

A5: Yes, other fluorophores like BODIPY are known to be more photostable than NBD and can
be a better choice for long-term imaging experiments.

Experimental Protocols
Protocol 1: Live-Cell Labeling and Visualization of
Sphingolipid Transport

This protocol details the procedure for staining live cells with an NBD-sphingolipid to visualize
its uptake and trafficking to intracellular organelles.

Materials:
o NBD-sphingolipid (stock solution in DMSO or ethanol)

» Fatty acid-free Bovine Serum Albumin (BSA)
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e Hank's Balanced Salt Solution with 10 mM HEPES, pH 7.4 (HBSS/HEPES) or other suitable
live-cell imaging buffer

o Complete cell culture medium

e Cells cultured on glass-bottom dishes or coverslips

Procedure:

o Cell Preparation: Seed cells on a glass-bottom dish or coverslip to achieve 50-80%
confluency on the day of the experiment. Ensure the cells are healthy and well-adhered.

o Preparation of NBD-Sphingolipid-BSA Complex (Labeling Solution):

o Prepare a 5 uM NBD-sphingolipid / 5 pM BSA solution. To do this, inject the ethanolic
solution of the NBD-sphingolipid into a vortexing solution of fatty acid-free BSA in
HBSS/HEPESI1]. A typical final concentration for labeling is between 2-10 uM, which may
require empirical optimization for your specific cell type[1][6].

e Cell Labeling:

o

Aspirate the growth medium from the cells.

[e]

Wash the cells once with pre-warmed (37°C) HBSS/HEPES.

o

Incubate the cells with the NBD-sphingolipid-BSA complex solution at 4°C for 30 minutes.
This step allows the probe to bind to the plasma membrane while minimizing
endocytosis[1][17].

[e]

Rinse the cells several times with ice-cold HBSS/HEPES to remove the unbound probe[1].

e Chase Period and Imaging:

o Add pre-warmed (37°C) complete culture medium to the cells.

o Immediately transfer the dish to a fluorescence microscope equipped with an
environmental chamber maintained at 37°C and 5% CO:-.
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o Acquire images at desired time points using a standard FITC/GFP filter set[1].

Protocol 2: Back-Exchange to Isolate Intracellular NBD-
Sphingolipids

This procedure is used to remove the NBD-sphingolipid that remains in the outer leaflet of the
plasma membrane, allowing for specific visualization and quantification of the internalized pool
of the fluorescent lipid[1].

Materials:

e Cells labeled with NBD-sphingolipid (from Protocol 1, after the chase period)

» Back-exchange medium: HBSS/HEPES containing 5% (w/v) fatty acid-free BSA[1]
 Ice-cold HBSS/HEPES

Procedure:

o Perform Labeling and Chase: Follow steps 1-4 of Protocol 1 to label the cells and allow for
internalization of the probe for the desired chase time.

e Cool Cells: Place the dish on ice to stop trafficking.
» Back-Exchange:
o Aspirate the medium and wash the cells once with ice-cold HBSS/HEPES.

o Add the back-exchange medium (5% BSA in HBSS/HEPES) and incubate at 4°C for 30
minutes[1][15].

o Repeat the back-exchange step one more time for complete removal of the plasma
membrane-bound probe[15].

¢ Final Wash and Imaging:

o Wash the cells three times with ice-cold HBSS/HEPES.
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o Add fresh ice-cold buffer to the cells and image immediately. The remaining fluorescence
will represent the internalized population of NBD-sphingolipids[1].

Visualizations
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4 Troubleshooting High Background )
High Background Fluorescence Observed
Excessive Probe Concentration?
Yes

Medium Autofluorescence?

NO \(EY Titrate to Lower Concentration (1-5 pM)

Unbound Probe at PM?
Use Phenol Red-Free Medium

Perform BSA Back-Exchange

Clear Signal, Low Background
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4 Back-Exchange Protocol Workflow )

1. Label Cells with NBD-Sphingolipid-BSA

(4°C, 30 min)

2. Chase at 37°C
(Allow Internalization)

3. Cool Cells to 4°C
(Stop Trafficking)

4. Incubate with 5% BSA
(4°C, 30 min, 2x)

5. Wash 3x with Cold Buffer

6. Image Internalized Probe

Click to download full resolution via product page

Caption: Step-by-step workflow of the back-exchange protocol to isolate the intracellular pool of
NBD-sphingolipids.

References

e Yi, L., etal. (2021). NBD-based synthetic probes for sensing small molecules and proteins:

design, sensing mechanisms and biological applications. Chemical Society Reviews, 50(12),
7146-7176. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://www.benchchem.com/product/b13400572/docs?utm_src=pdf-body-img#reducing-background-fluorescence-in-nbd-sphingolipid-imaging
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8763210/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Cell Culture Dish. (n.d.). Are there media components to avoid that could interfere with
imaging? Retrieved from [Link]

PromoCell. (2025, January 28). Impact of phenol red in cell culture and solutions. Retrieved
from [Link]

ibidi. (n.d.). Background Fluorescence - FAQ. Retrieved from [Link]

Hu, C., et al. (2020). An NBD tertiary amine is a fluorescent quencher and/or a weak green-
light fluorophore in H2S-specific probes. Organic & Biomolecular Chemistry, 18(30), 5799-
5805. Retrieved from [Link]

de Jong, J., et al. (2003). Phenol red in the culture medium increases the level of
background fluorescence. ResearchGate. Retrieved from [Link]

Miller, L. W., et al. (2007). Thioamide Quenching of Fluorescent Probes Through
Photoinduced Electron Transfer: Mechanistic Studies and Applications. Journal of the
American Chemical Society, 129(45), 13849-13857. Retrieved from [Link]

Yi, L., et al. (2021). NBD-based synthetic probes for sensing small molecules and proteins:
design, sensing mechanisms and biological applications. Chemical Society Reviews.
Retrieved from [Link]

Avanti Research. (2025, September 17). Fluorescent Probes & Labeled Lipids: FAQ Guide.
Retrieved from [Link]

ResearchGate. (n.d.). Photostability. Retrieved from [Link]

Kok, J. W., et al. (1991). Sorting of sphingolipids in the endocytic pathway of HT29 cells. The
Journal of Cell Biology, 114(2), 231-239. Retrieved from [Link]

Owen, D. M., et al. (2023). Self-Quenching Behavior of a Fluorescent Probe Incorporated
within Lipid Membranes Explored Using Electrophoresis and Fluorescence Lifetime Imaging
Microscopy. Langmuir, 39(9), 3369-3377. Retrieved from [Link]

Fraley, S. I., et al. (2010). Reducing background fluorescence reveals adhesions in 3D
matrices. Nature Methods, 7(9), 675-676. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://cellculturedish.com/are-there-media-components-to-avoid-that-could-interfere-with-imaging/
https://promocell.com/blog/impact-of-phenol-red-in-cell-culture-and-solutions/
https://ibidi.com/content/21-faq-background-fluorescence
https://pubs.rsc.org/en/content/articlelanding/2020/ob/d0ob01201k
https://www.researchgate.net/figure/Phenol-red-in-the-culture-medium-increases-the-level-of-background-fluorescence-Images_fig3_10609341
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2515286/
https://pubs.rsc.org/en/content/articlelanding/2021/cs/d1cs00122a
https://avantilipids.com/news/fluorescent-probes-labeled-lipids-faq-guide
https://www.researchgate.net/figure/Photostability-The-photostability-of-the-fluorescent-proteins-and-FRET-based-pH-sensors_fig3_236166549
https://core.ac.uk/display/82820547
https://pubs.acs.org/doi/10.1021/acs.langmuir.2c03164
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2930860/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Creative Bioarray. (n.d.). FISH Tips and Troubleshooting. Retrieved from [Link]

Creative Bioarray. (2024, February 28). Troubleshooting in Fluorescent Staining. Retrieved
from [Link]

Grifell-Junyent, M., et al. (2023). Visualizing NBD-lipid Uptake in Mammalian Cells by
Confocal Microscopy. Journal of Visualized Experiments, (197), e65561. Retrieved from
[Link]

Nagao, K., et al. (2016). Efficient replacement of plasma membrane outer leaflet
phospholipids and sphingolipids in cells with exogenous lipids. Proceedings of the National
Academy of Sciences, 113(49), 14063-14068. Retrieved from [Link]

Loura, L. M., & Prieto, M. (2000). The influence of NBD fluorescent probe on model
membranes containing POPC and DPPC. Chemistry and Physics of Lipids, 106(1), 1-17.
Retrieved from [Link]

Tofighi, R., et al. (2018). A comprehensive measure of Golgi sphingolipid flux using NBD C6-
ceramide. Journal of Lipid Research, 59(1), 169-180. Retrieved from [Link]

Atshaves, B. P., et al. (2007). Thin-layer chromatographic analysis of NBD-labelled
sphingolipids from control L-cell fibroblasts after incubated with NDB-Ceramide.
ResearchGate. Retrieved from [Link]

ResearchGate. (n.d.). Binding of NBD-labeled phospholipid and sphingolipid probes.
Retrieved from [Link]

Park, H., et al. (2013). Approaches for probing and evaluating mammalian sphingolipid
metabolism. Advances in Enzyme Regulation, 53(1), 22-35. Retrieved from [Link]

Mondal, J. A., et al. (2024). Issues with lipid probes in flip-flop measurements: A comparative
study using sum-frequency vibrational spectroscopy and second-harmonic generation. The
Journal of Chemical Physics, 161(8). Retrieved from [Link]

A. A. Gurtovenko, & I. Vattulainen. (2008). Fluorescent membrane probes' behavior in lipid
bilayers: insights from molecular dynamics simulations. Journal of Physical Chemistry B,
112(7), 1953-1962. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.creative-bioarray.com/support/fish-tips-and-troubleshooting.htm
https://www.creative-bioarray.com/blog/troubleshooting-in-fluorescent-staining/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10403309/
https://www.pnas.org/doi/10.1073/pnas.1613291113
https://www.researchgate.net/publication/12345678_The_influence_of_NBD_fluorescent_probe_on_model_membranes_containing_POPC_and_DPPC
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5748492/
https://www.researchgate.net/figure/Thin-layer-chromatographic-analysis-of-NBD-labelled-sphingolipids-from-control-L-cell_fig3_6641885
https://www.researchgate.net/figure/Binding-of-NBD-labeled-phospholipid-and-sphingolipid-probes-A-Glycolipid-Ag_fig6_11504992
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3529812/
https://pubs.aip.org/aip/jcp/article/161/8/084902/3282296/Issues-with-lipid-probes-in-flip-flop
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2744959/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

o Grifell-Junyent, M., et al. (2022). NBD-lipid Uptake Assay for Mammalian Cell Lines. Bio-
protocol, 12(4), e4324. Retrieved from [Link]

e Gaus, K., et al. (2005). Organization and Dynamics of NBD-Labeled Lipids in Membranes
Analyzed by Fluorescence Recovery after Photobleaching. Langmuir, 21(16), 7436-7443.
Retrieved from [Link]

o Riethmdiller, J., et al. (2021). A Comprehensive Review on the Interplay between Neisseria
spp. and Host Sphingolipid Metabolites. International Journal of Molecular Sciences, 22(22),
12479. Retrieved from [Link]

e Al-Amri, H., et al. (2022). Serum sphingolipid profiling as a novel biomarker for metabolic
syndrome characterization. Frontiers in Cardiovascular Medicine, 9, 1060310. Retrieved
from [Link]

e Pagano, R. E., etal. (1991). A Novel Fluorescent Ceramide Analogue for Studying
Membrane Traffic in Animal Cells: Accumulation at the Golgi Apparatus Results. The Journal
of Cell Biology, 113(6), 1267-1279. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing
mechanisms and biological applications - PMC [pmc.ncbi.nim.nih.gov]

4. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing
mechanisms and biological applications - Chemical Society Reviews (RSC Publishing)
[pubs.rsc.org]

5. pdf.benchchem.com [pdf.benchchem.com]

6. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8918239/
https://www.ccmb.res.in/publications/rep-abs/2005/Langmuir-21-7436.pdf
https://www.mdpi.com/1422-0067/22/22/12479
https://www.frontiersin.org/articles/10.3389/fcvm.2022.1060310/full
https://rupress.org/jcb/article/113/6/1267/11690/A-Novel-Fluorescent-Ceramide-Analogue-for
https://www.benchchem.com/product/b13400572?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/3026/Application_Notes_and_Protocols_for_Monitoring_Sphingolipid_Transport_Using_NBD_Sphingosine.pdf
https://pdf.benchchem.com/15142/A_Comparative_Guide_to_NBD_and_Other_Common_Fluorophores_Quantum_Yield_and_Photostability.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8763210/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8763210/
https://pubs.rsc.org/en/content/articlelanding/2021/cs/d0cs01096k
https://pubs.rsc.org/en/content/articlelanding/2021/cs/d0cs01096k
https://pubs.rsc.org/en/content/articlelanding/2021/cs/d0cs01096k
https://pdf.benchchem.com/3026/How_to_reduce_NBD_Sphingosine_background_fluorescence.pdf
https://pdf.benchchem.com/12407/Optimizing_C12_NBD_Sphingomyelin_for_Cellular_Imaging_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

7. cellculturedish.com [cellculturedish.com]
8. promocell.com [promocell.com]

9. ibidi.com [ibidi.com]

10. researchgate.net [researchgate.net]

11. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab
[thermofisher.com]

12. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
13. benchchem.com [benchchem.com]

14. pdf.benchchem.com [pdf.benchchem.com]

15. files.core.ac.uk [files.core.ac.uk]

16. medchemexpress.com [medchemexpress.com]

17. genecopoeia.com [genecopoeia.com]

18. cdn.stemcell.com [cdn.stemcell.com]

To cite this document: BenchChem. [reducing background fluorescence in NBD-sphingolipid
imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13400572/docs#reducing-background-fluorescence-
in-nbd-sphingolipid-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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